Cas no 22267-96-5 (Propanenitrile, 2-(2,3-dihydro-1H-inden-1-ylidene)-, (2Z)-)

• Product Name: Propanenitrile, 2-(2,3-dihydro-1H-inden-1-ylidene)-, (2Z)-
• CAS No: 22267-96-5
• MF: C₁₂H₁₁N
• MW: 169.222442865372
• CID: 1408199
• PubChem ID: 71446902
• Update Time: 2025-04-20

Propanenitrile, 2-(2,3-dihydro-1H-inden-1-ylidene)-, (2Z)- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile, 2-(2,3-dihydro-1H-inden-1-ylidene)-, (2Z)-
• 2-(2,3-dihydroinden-1-ylidene)propanenitrile
• 22267-96-5
• 2-(2,3-Dihydro-1H-inden-1-ylidene)propanenitrile
• DTXSID70855261

• Inchi： 1S/C12H11N/c1-9(8-13)11-7-6-10-4-2-3-5-12(10)11/h2-5H,6-7H2,1H3
• InChI Key： QYLVVDQCUUIVOW-UHFFFAOYSA-N
• SMILES： N#CC(C)=C1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 169.08923
• Monoisotopic Mass: 169.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79